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Compound of Interest

Compound Name: 1-(Cyclohexylmethyl)piperazine

Cat. No.: B1349345 Get Quote

Technical Profile: 1-
(Cyclohexylmethyl)piperazine
InChI Key: LRPGNFROBDUREU-UHFFFAOYSA-N[1]

SMILES String: C1CCC(CC1)CN2CCNCC2[1]

This technical guide provides the key identifiers for 1-(Cyclohexylmethyl)piperazine and

summarizes its known physicochemical properties. An extensive search for detailed

experimental studies, quantitative biological data, and specific signaling pathways for this

compound did not yield sufficient public information to fulfill the requirements for an in-depth

technical guide, including detailed experimental protocols and pathway visualizations.

While specific data for 1-(Cyclohexylmethyl)piperazine is limited, the broader class of

piperazine derivatives is well-studied in medicinal chemistry. These compounds are recognized

for their versatile pharmacological activities, which include but are not limited to, antimicrobial,

anticancer, and central nervous system (CNS) effects.[2] The structural characteristics of the

piperazine ring allow for extensive modifications, leading to a wide range of biological actions.

[2]
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A summary of the available quantitative data for 1-(Cyclohexylmethyl)piperazine is presented

below.

Property Value Source

Molecular Formula C11H22N2

Molecular Weight 182.31 g/mol

Boiling Point 230-231 °C [1]

Density 0.938 g/mL at 25 °C [1]

Refractive Index n20/D 1.4950 [1]

Flash Point 87.8 °C (closed cup) [1]

Assay Purity 97% [1]

Experimental Protocols
Detailed experimental protocols for the biological evaluation of 1-
(Cyclohexylmethyl)piperazine are not available in the public domain based on the conducted

literature search.

Signaling Pathways and Logical Relationships
Due to the absence of specific research detailing the mechanism of action or biological targets

of 1-(Cyclohexylmethyl)piperazine, a signaling pathway diagram cannot be provided. For

illustrative purposes, a conceptual workflow for the initial screening of a novel piperazine

derivative is presented below.
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Caption: Conceptual workflow for the initial biological evaluation of a test compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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